Cas no 149206-93-9 (Propanimidamide,3-(phosphonothio)- (9CI))

• Product Name: Propanimidamide,3-(phosphonothio)- (9CI)
• CAS No: 149206-93-9
• MF: C₃H₉N₂O₃PS
• MW: 184.153919935226
• CID: 171711
• PubChem ID: 206039
• Update Time: 2025-04-19

Propanimidamide,3-(phosphonothio)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanimidamide,3-(phosphonothio)- (9CI)
• (3-amino-3-iminopropyl)sulfanylphosphonic acid
• Propanimidamide, 3-((dihydroxyphosphinyl)thio)-
• S-(2-Amidinoethyl)thiophosphate
• S-(beta-Amidinoethyl)thiophosphate
• S,beta-Amidinoethyl thiophosphate
• S-[(3Z)-3-amino-3-iminopropyl] dihydrogen phosphorothioate
• S-Amettp
• 149206-93-9
• DTXSID90164201

• Inchi： 1S/C3H9N2O3PS/c4-3(5)1-2-10-9(6,7)8/h1-2H2,(H3,4,5)(H2,6,7,8)
• InChI Key： YTRAEXCLCYQLDM-UHFFFAOYSA-N
• SMILES： S(CCC(=N)N)P(=O)(O)O

Computed Properties

• Exact Mass: 182.99944
• Monoisotopic Mass: 184.00715032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 119.05